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4-Hydroxy-6-methyl-3-

nitrocoumarin

Cat. No.: B2711919 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed overview and experimental protocols for the mass

spectrometric analysis of 4-Hydroxy-6-methyl-3-nitrocoumarin. Due to the limited availability

of direct mass spectral data for this specific compound in the public domain, the fragmentation

patterns and quantitative data presented are based on established fragmentation of the

coumarin scaffold and related derivatives.

Introduction
4-Hydroxy-6-methyl-3-nitrocoumarin is a derivative of coumarin, a class of compounds

known for their diverse biological activities. The structural characterization of such molecules is

crucial in drug discovery and development. Mass spectrometry is a powerful analytical

technique for determining the molecular weight and elucidating the structure of novel

compounds through fragmentation analysis. This document outlines the theoretical

fragmentation pathway and provides a general protocol for the analysis of 4-Hydroxy-6-
methyl-3-nitrocoumarin using mass spectrometry.
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The following table summarizes the predicted key ions and their corresponding mass-to-charge

ratios (m/z) for 4-Hydroxy-6-methyl-3-nitrocoumarin under positive ion mode electron

ionization (EI) mass spectrometry. The molecular weight of 4-Hydroxy-6-methyl-3-
nitrocoumarin (C10H7NO5) is 221.17 g/mol .

Ion
Proposed

Structure/Fragment
m/z (Theoretical) Relative Abundance

[M]+• Molecular Ion 221 High

[M-NO2]+ Loss of nitro group 175 Moderate

[M-CO]+•
Loss of carbonyl

group
193 Moderate

[M-CO-NO2]+
Sequential loss of CO

and NO2
147 Moderate to Low

[C8H7O2]+
Fragment from further

degradation
135 Low

[C7H5O]+
Benzofuran-like

fragment
117 Low

Experimental Protocol: Mass Spectrometric
Analysis
This protocol provides a general procedure for the analysis of 4-Hydroxy-6-methyl-3-
nitrocoumarin using a Gas Chromatography-Mass Spectrometry (GC-MS) system with an

Electron Ionization (EI) source.

1. Sample Preparation:

Dissolve a small amount (approximately 1 mg) of 4-Hydroxy-6-methyl-3-nitrocoumarin in a

suitable volatile solvent such as methanol or acetonitrile to a final concentration of 1 mg/mL.

Filter the solution through a 0.22 µm syringe filter to remove any particulate matter.

2. GC-MS Parameters:
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Gas Chromatograph (GC):

Column: A non-polar capillary column (e.g., HP-5MS, 30 m x 0.25 mm x 0.25 µm) is

suitable for the separation of coumarin derivatives.

Inlet Temperature: 250 °C

Injection Volume: 1 µL

Carrier Gas: Helium at a constant flow rate of 1 mL/min.

Oven Temperature Program:

Initial temperature: 100 °C, hold for 2 minutes.

Ramp: Increase to 280 °C at a rate of 15 °C/min.

Final hold: Hold at 280 °C for 10 minutes.

Mass Spectrometer (MS):

Ionization Mode: Electron Ionization (EI)

Ionization Energy: 70 eV

Source Temperature: 230 °C

Quadrupole Temperature: 150 °C

Scan Range: m/z 50-500

Solvent Delay: 3 minutes

3. Data Analysis:

Identify the peak corresponding to 4-Hydroxy-6-methyl-3-nitrocoumarin in the total ion

chromatogram (TIC).

Extract the mass spectrum for this peak.
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Identify the molecular ion peak and major fragment ions.

Compare the obtained fragmentation pattern with the theoretical pattern to confirm the

structure.

Visualizations
The following diagrams illustrate the proposed fragmentation pathway and a typical

experimental workflow for the mass spectrometric analysis of 4-Hydroxy-6-methyl-3-
nitrocoumarin.

Figure 1: Proposed Fragmentation Pathway of 4-Hydroxy-6-methyl-3-nitrocoumarin
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Caption: Proposed Fragmentation Pathway of 4-Hydroxy-6-methyl-3-nitrocoumarin.
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Figure 2: Experimental Workflow for GC-MS Analysis
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Caption: Experimental Workflow for GC-MS Analysis.
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To cite this document: BenchChem. [Application Notes and Protocols: Mass Spectrometry of
4-Hydroxy-6-methyl-3-nitrocoumarin]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2711919#mass-spectrometry-of-4-hydroxy-6-methyl-
3-nitrocoumarin]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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